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Safety Data for Bis(cyclopentadienyl) Vanadium
Bromide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Vanadium(ll) bromide

CAS No.: 14890-41-6

Cat. No.: S1505030

The search yielded a safety data sheet for Bis(cyclopentadienyl) vanadium bromide (CAS 64815-29-8),
which may share some handling similarities with Vanadium(II) bromide due to the presence of both

vanadium and bromine [1]. The safety classifications and hazard statements are summarized below.

Table: Hazard Identification Summary [1]

Hazard Aspect Classification / Information
GHS Pictogram Skull and crossbones, Corrosive, Exclamation mark
Signal Word Danger

| Hazard Statements | H318: Causes serious eye damage H314: Causes severe skin burns and eye damage | |
Classification | Acute Toxicity (Oral), Category 3 Skin Irritation, Category 2 Eye Irritation, Category 2

Specific Target Organ Toxicity (single exposure), Category 3 |

Key safety measures from the SDS include [1]:

e First Aid:
o Inhalation: Move to fresh air; provide oxygen or artificial respiration if needed; seek immediate
medical attention.

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s1505030?utm_src=pdf-body
https://www.smolecule.com/products/s1505030?utm_src=pdf-interest
https://www.smolecule.com/products/s1505030?utm_src=pdf-body
https://www.chemicalbook.com/msds/bis-cyclopentadienyl-vanadium-bromide.htm
https://www.chemicalbook.com/msds/bis-cyclopentadienyl-vanadium-bromide.htm
https://www.chemicalbook.com/msds/bis-cyclopentadienyl-vanadium-bromide.htm
https://www.smolecule.com/products/s1505030?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

o Skin Contact: Remove contaminated clothing immediately and wash skin with plenty of soap
and water; consult a doctor.
o Eye Contact: Rinse cautiously with water for at least 15 minutes; seek medical advice.
o Ingestion: Rinse mouth; do NOT induce vomiting; get emergency medical help immediately.
¢ Personal Protection: Wear tightly fitting safety goggles, chemical-impermeable gloves, and
fire/flame-resistant impervious clothing. Ensure adequate ventilation and use respiratory protection if
exposure limits are exceeded [1].
e Storage: Store locked up in a cool, dry, well-ventilated place in a tightly closed container [1].

Toxicological Risk Assessment Concepts

While the search did not provide protocols for Vanadium(II) bromide specifically, the results detail the
standard methodology for deriving an Oral Reference Dose (RfD), which is a key toxicological benchmark

for non-cancer health risk assessment [2] [3].

An RfD is an estimate of a daily oral exposure that is likely to be without an appreciable risk of deleterious

effects during a lifetime [2]. It is calculated using the following formula [3]:
RfD = NOAEL (or LOAEL) / (UF1 x UF2 x ... x MF)

Where:

e NOAEL: No-Observed-Adverse-Effect Level - the highest dose where no adverse effects are found.
e LOAEL: Lowest-Observed-Adverse-Effect Level - the lowest dose tested that causes an adverse
effect.
e UF: Uncertainty Factors (typically 1-10 each) to account for:
o UFA: Extrapolation from animals to humans.
o UFH: Variability in sensitivity among humans.
o UFS: Extrapolation from subchronic to chronic exposure duration.
o UFL: Use of a LOAEL instead of a NOAEL.
o UFD: Incompleteness of the database.
e MF: Modifying Factor (0-10) for qualitative professional assessment of the entire database.

The workflow for this assessment can be visualized as follows:
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Diagram of the workflow for deriving an oral Reference Dose from toxicology data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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